Cas no 1257648-78-4 (4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester)

• Product Name: 4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester
• CAS No: 1257648-78-4
• MF: C₁₉H₂₈BN₃O₂
• MW: 341.255524635315
• CID: 1218733
• PubChem ID: 329762614
• Update Time: 2025-10-30

4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Imidazol-1-yl)-N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan -2-yl)benzyl]-1-propanamine
• 4-[3-(1-IMidazolyl)propylaMinoMethyl]benzeneboronic acid pinacol ester
• 4-[(3-(1H-Imidazol-1-yl)propyl)aminomethyl]phenylboronic acid pinacol ester
• 4-[3-(1-Imidazolyl)propylaminomethyl]phenylboronic acid pinacol ester
• (3-Imidazol-1-yl-propyl)-[4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzyl]amine
• AMTB157
• 3-imidazol-1-yl-N-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]propan-1-amine
• C19H28BN3O2
• 4-[3-(1-Imidazolyl)proplyaminomethyl]be
• CS-0174675
• 1257648-78-4
• 3-(1H-Imidazol-1-yl)-N-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)propan-1-amine
• 4-[3-(1-Imidazolyl)proplyaminomethyl]benzeneboronic acid pinacol ester
• MFCD12546046
• BS-26601
• 4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester

• MDL： I166748
• Inchi： 1S/C19H28BN3O2/c1-18(2)19(3,4)25-20(24-18)17-8-6-16(7-9-17)14-21-10-5-12-23-13-11-22-15-23/h6-9,11,13,15,21H,5,10,12,14H2,1-4H3
• InChI Key： OJNUJXDRCCIJCB-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(CNCCCN3C=NC=C3)=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 341.22700
• Monoisotopic Mass: 341.2274573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.3
• Molecular Weight: 341.3

Experimental Properties

• Melting Point: 75-81 °C
• PSA: 48.31000
• LogP: 2.75310

4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester

Introduction to 4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester (CAS No. 1257648-78-4)

4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester, identified by the CAS number 1257648-78-4, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This boronic acid derivative is particularly valued for its unique structural properties and potential applications in drug development, diagnostics, and material science. The compound features a phenyl ring substituted with an aminomethyl group and an imidazole moiety, linked via a propyl chain, which contributes to its versatility in various biochemical interactions.

The pinacol ester form of this boronic acid derivative enhances its stability and solubility, making it more suitable for practical applications in laboratory settings and industrial processes. Boronic acids are well-known for their ability to form reversible covalent bonds with diols, a property that has been leveraged in the development of protease inhibitors, diabetes treatments, and even in the field of organic synthesis. The presence of the 1H-imidazol-1-yl group in the molecular structure adds another layer of reactivity, enabling the compound to participate in various coordination chemistry and catalytic processes.

In recent years, research has highlighted the importance of 4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester in the development of novel therapeutic agents. Its ability to interact with biological molecules has opened up possibilities for applications in targeted drug delivery systems. For instance, boronic acid derivatives have been explored as components of prodrugs, where they can be cleaved into active pharmaceutical ingredients (APIs) within specific biological environments. This property is particularly relevant in the context of precision medicine, where drugs are designed to release their active components only in diseased tissues or cells.

The compound's structural features also make it a promising candidate for use in diagnostic assays. Boronic acids can selectively bind to certain sugars and glycoproteins, a phenomenon that has been exploited in the development of biosensors and imaging agents. The imidazole ring in particular is known for its ability to coordinate with metals, which can be utilized in catalytic systems or as part of metal-organic frameworks (MOFs). These frameworks have applications ranging from gas storage to drug delivery systems, showcasing the broad utility of this compound.

Recent studies have also explored the potential of 4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester in materials science. Its ability to form stable complexes with other molecules makes it suitable for use as a cross-linking agent or a building block for more complex polymers. In addition, the compound's stability under various conditions suggests that it could be used in environments where other boronic acids might degrade, expanding its range of potential applications.

The pharmaceutical industry has been particularly interested in boronic acid derivatives due to their role as pharmacophores in many drugs. For example, drugs like acitretin and pegaptanib contain boronic acid moieties that contribute to their therapeutic effects. The structural motif present in 4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester aligns well with this pharmacophoric design, suggesting that it could serve as a precursor or intermediate in the synthesis of new drugs targeting various diseases.

Moreover, the compound's compatibility with modern synthetic techniques has made it an attractive choice for researchers looking to develop new methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions can be employed to further modify the structure of this compound, leading to novel derivatives with enhanced properties. These derivatives could then be tested for their biological activity or material performance, driving innovation across multiple scientific disciplines.

The pinacol ester form specifically offers advantages in terms of handling and storage. Unlike free boronic acids, which can be sensitive to moisture and air, esters are generally more stable and easier to work with. This stability is crucial for industrial applications where consistency and shelf-life are paramount. Additionally, the ester group can be hydrolyzed back into the free boronic acid under specific conditions, providing flexibility in its use depending on the application requirements.

In conclusion,4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester (CAS No. 1257648-78-4) is a multifunctional compound with significant potential across pharmaceuticals, diagnostics, and materials science. Its unique structural features—combining a phenyl ring with an imidazole moiety and a propyl chain—make it a versatile building block for further chemical modifications. The stability provided by its pinacol ester formulation ensures that it remains viable for both laboratory research and industrial-scale applications. As research continues to uncover new uses for boronic acid derivatives,4-(3-(1H-Imidazol-1-yl)propyl)aminomethylphenylboronic acid pinacol ester is poised to play an increasingly important role in advancing scientific discovery and technological innovation.